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Compound of Interest

Compound Name: Epichlorohydrin-d5

Cat. No.: B137625

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercial suppliers of
Epichlorohydrin-d5, its applications, and detailed experimental protocols. This document is
intended to assist researchers, scientists, and drug development professionals in sourcing and
utilizing this stable isotope-labeled compound for their analytical and research needs.

Introduction to Epichlorohydrin-d5

Epichlorohydrin-d5 is a deuterated form of epichlorohydrin, a versatile organochlorine
compound. In Epichlorohydrin-d5, five hydrogen atoms have been replaced by their stable
isotope, deuterium. This isotopic substitution makes it an invaluable tool in various analytical
and research applications, particularly as an internal standard in mass spectrometry-based
methods. Its chemical properties are nearly identical to its non-deuterated counterpart, allowing
it to mimic the behavior of epichlorohydrin in analytical procedures, while its distinct mass
allows for easy differentiation by a mass spectrometer.

Commercial Suppliers of Epichlorohydrin-d5

A number of reputable chemical suppliers offer Epichlorohydrin-d5 for research and
developmental purposes. The following tables provide a comparative summary of the product
specifications from several key suppliers. It is important to note that lot-specific data, including
precise isotopic enrichment and purity, should always be confirmed by consulting the Certificate
of Analysis (CoA) from the supplier.
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Table 1: General Product Specifications

Molecular
. Product Molecular .
Supplier CAS Number Weight ( g/mol
Number Formula |
Sigma-Aldrich 492515 69533-54-6 CsDsCIO 97.56
Cambridge
Isotope DLM-1008 69533-54-6 CsDsCIO 97.56
Laboratories, Inc.
Santa Cruz
Biotechnology, sc-210083 69533-54-6 CsDsCIO 97.56
Inc.
Toronto
Research E582302 69533-54-6 CsDsCIO 97.56
Chemicals
LGC Standards TRC-E582302 69533-54-6 CsDsCIO 97.56
Clearsynth CS-T-54063 69533-54-6 CsDsCIO 97.56

Table 2: Purity and Isotopic Enrichment
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Isotopic Purity

Supplier Chemical Purity Notes
(atom % D)
Contains
Sigma-Aldrich =>99% (CP) =98 atom % D hydroquinone as a

stabilizer.

Cambridge Isotope

] 98%[1] 98%[1] -
Laboratories, Inc.
Refer to Certificate of
Santa Cruz )
) - - Analysis for lot-
Biotechnology, Inc. -
specific data.[2]
Toronto Research
Chemicals
LGC Standards >95% (GC)[3] - -
Refer to MSDS for
Clearsynth - - accurate information.

[2]

Table 3: Physical and Chemical Properties

Property Value

Appearance Clear liquid

Boiling Point 115-117 °C (lit.)
Melting Point -57 °C (lit.)

Density 1.247 g/mL at 25 °C
Refractive Index n20/D 1.438 (lit.)
Flash Point 33 °C - closed cup

Experimental Protocols
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Epichlorohydrin-d5 is predominantly used as an internal standard for the quantification of
epichlorohydrin in various matrices, such as water, food packaging, and pharmaceutical
preparations.[4][5][6] The following is a detailed protocol for the determination of
epichlorohydrin in a liquid sample using gas chromatography-mass spectrometry (GC-MS) with
Epichlorohydrin-d5 as an internal standard. This protocol is a synthesized representation
based on established analytical methodologies.[4][7]

Objective

To quantify the concentration of epichlorohydrin in a liquid sample using an isotope dilution GC-
MS method.

Materials and Reagents

o Epichlorohydrin (analytical standard)

o Epichlorohydrin-d5 (internal standard)

o Methanol (or other suitable solvent, HPLC grade)
e Deionized water (for calibration standards)

o Sample vials (2 mL, with screw caps and septa)
e Micropipettes and tips

o \Vortex mixer

¢ Gas chromatograph coupled to a mass spectrometer (GC-MS)

Preparation of Standard Solutions

e Primary Stock Solution of Epichlorohydrin (1000 pug/mL): Accurately weigh 10 mg of
epichlorohydrin analytical standard and dissolve it in 10 mL of methanol in a volumetric flask.

e Primary Stock Solution of Epichlorohydrin-d5 (100 pg/mL): Accurately weigh 1 mg of
Epichlorohydrin-d5 and dissolve it in 10 mL of methanol in a volumetric flask.
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» Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the
primary stock solution of epichlorohydrin with deionized water to achieve concentrations
ranging from 0.1 ug/L to 50 ug/L.

 Internal Standard Spiking Solution: Spike each calibration standard and the unknown
samples with the Epichlorohydrin-d5 primary stock solution to a final concentration of 5

ug/L.

Sample Preparation

e Transfer 1 mL of the liquid sample into a 2 mL sample vial.

e Add a known amount of the Epichlorohydrin-d5 primary stock solution to the sample to
achieve a final concentration of 5 pg/L.

» Vortex the sample for 30 seconds to ensure thorough mixing.

GC-MS Analysis

e GC Conditions:

o Column: DB-WAX or equivalent polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 pm
film thickness).

o Injector Temperature: 250 °C.

o Oven Temperature Program: Initial temperature of 40 °C, hold for 2 minutes, then ramp to
200 °C at a rate of 10 °C/min, and hold for 5 minutes.

o Carrier Gas: Helium at a constant flow rate of 1 mL/min.
o Injection Volume: 1 pL (splitless injection).

e MS Conditions:
o lon Source Temperature: 230 °C.

o Quadrupole Temperature: 150 °C.
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o lonization Mode: Electron lonization (El) at 70 eV.
o Acquisition Mode: Selected lon Monitoring (SIM).
» Epichlorohydrin: m/z 57 (quantifier), m/z 62, and m/z 49 (qualifiers).

» Epichlorohydrin-d5: m/z 62 (quantifier), m/z 66, and m/z 52 (qualifiers).

Data Analysis and Quantification

 Integrate the peak areas of the quantifier ions for both epichlorohydrin and Epichlorohydrin-
d5.

o Calculate the response factor (RF) for each calibration standard using the following formula:
RF = (Area of Analyte / Concentration of Analyte) / (Area of Internal Standard / Concentration
of Internal Standard)

o Construct a calibration curve by plotting the area ratio (Area of Analyte / Area of Internal
Standard) against the concentration ratio (Concentration of Analyte / Concentration of
Internal Standard).

o Determine the concentration of epichlorohydrin in the unknown sample by using the
measured area ratio and the calibration curve.

Visualizations

The following diagrams illustrate key workflows and concepts related to the procurement and
application of Epichlorohydrin-d5.
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Procurement Workflow for Epichlorohydrin-d5
Identify Research Need for
Isotopically Labeled Standard

'

Search for Commercial Suppliers
(e.g., Sigma-Aldrich, CIL)

'

Compare Supplier Specifications:
- Purity
- Isotopic Enrichment
- Price & Availability

'

Request Certificate of Analysis (CoA)
for Lot-Specific Data

'

Select Supplier & Place Order

'

Receive and Log Compound
(Verify against CoA)

'

Store According to Supplier
Recommendations (e.g., Refrigerated)

Click to download full resolution via product page

Caption: Procurement Workflow for Epichlorohydrin-d5.
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Primary Applications of Epichlorohydrin-d5

Epichlorohydrin-d5

Internal Standard in
Mass Spectrometry

NMR Spectroscopy

GC-MS Analysis LC-MS Analysis Metabolic Pathway Tracing Reaction Mechanism Studies Quantitative NMR (GNMR)

Click to download full resolution via product page

Caption: Primary Applications of Epichlorohydrin-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Applications of Epichlorohydrin-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b137625#commercial-suppliers-of-epichlorohydrin-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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